Cas no 2137653-79-1 (Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester)

• Product Name: Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester
• CAS No: 2137653-79-1
• MF: C₉H₁₆F₂N₂O₃
• MW: 238.231749534607
• CID: 5278932
• Update Time: 2025-10-23

Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester

• Inchi： 1S/C9H16F2N2O3/c1-3-16-7(15)6(14)13-9(2,4-5-12)8(10)11/h8H,3-5,12H2,1-2H3,(H,13,14)
• InChI Key： KODLJAONGFXOMC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C(F)F)(C)CCN)=O

Additional information on Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester

Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester (CAS No. 2137653-79-1)

Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester (CAS No. 2137653-79-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its unique structural features, including a difluoromethyl group and an ethyl ester moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The ethyl ester functionality in this compound is particularly noteworthy as it can influence the compound's solubility, stability, and bioavailability. The presence of the difluoromethyl group is also significant, as fluorine atoms are known to modulate the electronic properties of molecules, often enhancing their pharmacological effects. This combination of functional groups makes the compound a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential of Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester in the treatment of various diseases. One notable area of research is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS.

Beyond its anti-inflammatory properties, this compound has also shown promise in the field of cancer research. A study conducted at a leading cancer research institute demonstrated that Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The selective cytotoxicity observed in these studies suggests that the compound may have potential as a targeted therapy for specific types of cancer.

The pharmacokinetic profile of Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester has also been investigated. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In addition to its therapeutic potential, this compound has been studied for its use as a research tool in biochemical and cellular assays. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating the mechanisms underlying various diseases. For example, researchers have used this compound to study the role of specific enzymes in inflammatory responses and cancer progression.

The synthesis of Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the condensation of an appropriate amino acid derivative with an aldehyde or ketone containing a difluoromethyl group, followed by esterification with ethanol. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

The safety profile of this compound is another important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester is generally well-tolerated at therapeutic doses. However, like all new drugs, it will require extensive safety testing before it can be approved for clinical use.

In conclusion, Acetic acid, 2-[[3-amino-1-(difluoromethyl)-1-methylpropyl]amino]-2-oxo-, ethyl ester (CAS No. 2137653-79-1) is a promising compound with diverse potential applications in medicine and research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies will continue to elucidate its full potential and guide its future use in clinical settings.